Cas no 1211519-40-2 (2-(Aminomethyl)pyrimidine-5-carbonitrile)

• Product Name: 2-(Aminomethyl)pyrimidine-5-carbonitrile
• CAS No: 1211519-40-2
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 4685887
• Update Time: 2023-08-15

2-(Aminomethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)pyrimidine-5-carbonitrile

• Inchi： 1S/C6H6N4/c7-1-5-3-9-6(2-8)10-4-5/h3-4H,2,8H2
• InChI Key： PPBLMGBYFOIYTK-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 75.6